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Compound of Interest

Compound Name: 6-Methoxycyclodecan-1-one

Cat. No.: B15437964

In-depth Technical Guide: 6-Methoxycyclodecan-
1-one

Introduction

Following a comprehensive search of available scientific literature and chemical databases, it
has been determined that specific chemical and physical property data, detailed experimental
protocols, and established signaling pathways for the compound 6-Methoxycyclodecan-1-one
are not readily available in the public domain. The search yielded information on related but
structurally distinct molecules, which are not directly applicable to the subject of this guide.

This document aims to provide a foundational understanding of the anticipated characteristics
of 6-Methoxycyclodecan-1-one based on general principles of organic chemistry and to
outline the standard experimental methodologies that would be employed for its synthesis and
characterization. This guide is intended for researchers, scientists, and drug development
professionals who may be interested in the synthesis and evaluation of this novel compound.

Predicted Chemical and Physical Properties

While specific experimental data is unavailable, the properties of 6-Methoxycyclodecan-1-one
can be predicted based on its chemical structure.

Table 1: Predicted Physicochemical Properties of 6-Methoxycyclodecan-1-one
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Property Predicted Value/Characteristic
Molecular Formula C11H2002
Molecular Weight 184.28 g/mol

Likely a colorless to pale yellow oil or a low-
Appearance

melting solid
N ) Estimated to be in the range of 250-300 °C at
Boiling Point i
atmospheric pressure
Melting Point If solid, likely to be low
Expected to be soluble in common organic
Solubility solvents (e.g., ethanol, dichloromethane,
acetone) and sparingly soluble in water
Density Predicted to be slightly less than 1.0 g/mL

Standard Experimental Protocols for Synthesis and
Characterization

The synthesis and characterization of 6-Methoxycyclodecan-1-one would follow established
organic chemistry methodologies.

Synthesis Workflow

A potential synthetic route could involve the methoxy-functionalization of a cyclodecanone
derivative. The following diagram illustrates a generalized workflow for such a synthesis and
subsequent purification.
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Generalized Synthesis and Purification Workflow

Synthesis
Starting Material
(e.g., 6-Hydroxycyclodecan-1-one)
eagents

Methylation Reaction
(e.g., with methyl iodide and a base)
Geaction QuenchingD

Work-up
Y

Liquid-Liquid Extraction

:

Drying of Organic Layer

[Solvent EvaporatiorD

Purification

E:olumn Chromatographa
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Structural Characterization Workflow

Spectroscopic Analysis
Mass Spectrometry (MS)
- Determine molecular weight

:

Infrared (IR) Spectroscopy
- Identify functional groups (C=0, C-O)

:

Nuclear Magnetic Resonance (NMR)
- 1H and 3C NMR for detailed structure

:

Purity Assessment
(e.g., HPLC, GC-MS)
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Hypothetical Biological Activity Investigation

Biological Screening

[6-Methoxycyclodecan-l-one)
:

[ High-Throughput Screening )
(e.g., against cancer cell lines, enzymes)
;

[Hit Identification)

;

E_ead OptimizatiorD
;

[Preclinical Studies}

Click to download full resolution via product page
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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